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Compound of Interest

Compound Name: 1-Bromo-4-methyl-3-penten-2-one

Cat. No.: B12972301

Get Quote

Executive Summary & Scientific Context
1-Bromo-4-methyl-3-penten-2-one (also known as

-bromomesityl oxide) is a highly reactive electrophilic building block used primarily in the
synthesis of heterocyclic compounds such as thiazoles and in the derivatization of bioactive
molecules.[1] Its structure features a conjugated enone system and a reactive

-bromoketone moiety, making it a "dual-threat" electrophile (Michael acceptor and alkylating
agent).

This dual reactivity presents specific analytical challenges:

Thermal Instability: The compound is prone to dehydrobromination or polymerization upon

heating, complicating Gas Chromatography (GC) analysis.

Regioisomerism: During synthesis (typically bromination of mesityl oxide), competing

reactions can yield the
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-bromo isomer (5-bromo-4-methyl-3-penten-2-one) or the dibromide adduct (3,4-dibromo-4-
methylpentan-2-one).

Safety Profile: It is a potent lachrymator and skin irritant, requiring specific handling protocols

during sampling.

This guide provides a validated analytical workflow to confirm the identity, purity, and stability of

1-Bromo-4-methyl-3-penten-2-one, prioritizing non-destructive techniques (NMR, HPLC) over

thermal methods.

Physicochemical Properties & Safety Profile
Property Value / Description Note

Formula

Molecular Weight 177.04 g/mol
Distinctive Br isotopic pattern

(1:[2]1)

Appearance Pale yellow to orange liquid
Darkens upon storage

(decomposition)

Boiling Point ~85–95 °C @ 15 mmHg (est.)
Do not distill at atm. pressure

(decomposition risk)

Solubility Soluble in DCM, EtOAc, MeOH Hydrolyzes slowly in water

Reactivity High (Alkylating agent)
Reacts with nucleophiles

(amines, thiols)

Hazards Lachrymator, Corrosive
Use full fume hood & double

gloves

Analytical Strategy Workflow
The following decision tree outlines the logical flow for characterizing the material,

distinguishing it from common impurities (starting material mesityl oxide and dibrominated

byproducts).
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Crude Sample
(1-Bromo-4-methyl-3-penten-2-one)

Step 1: TLC Screening
(Quick Purity Check)

Step 2: 1H NMR
(Definitive Structural ID)

 If single spot or
separable impurities

 Isomer/Impurity Detected
(Recrystallize/Distill)

Step 3: 13C NMR
(Carbonyl & Quaternary C)

 Confirm Regiochemistry

Step 4: Reverse Phase HPLC
(Quantitative Purity)

 Quantify % Purity

Step 5: Mass Spectrometry
(MW & Isotope Pattern)

 Verify MW

Storage: -20°C, Dark, Inert Gas

 QC Pass

Click to download full resolution via product page

Figure 1: Analytical workflow prioritizing structural confirmation via NMR before quantitative

purity assessment.

Detailed Protocols
Protocol A: Structural Confirmation via Nuclear
Magnetic Resonance (NMR)
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NMR is the only technique capable of unambiguously distinguishing the target

-bromo compound from the

-bromo isomer or the dibromo-adduct.

Sample Preparation:

Dissolve ~10-15 mg of sample in 0.6 mL

.

Critical: Use acid-free

(filtered through basic alumina) if the sample is stored for >1 hour, as acid traces catalyze
decomposition.

Expected

NMR Data (400 MHz,

):
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Moiety

Chemical Shift
(

)

Multiplicity Integration
Structural
Insight

3.95 – 4.15 ppm Singlet 2H

Diagnostic Peak.

Shifted downfield

by Br and C=O.

6.05 – 6.20 ppm Septet/Multi 1H

Vinylic proton.

Coupling to

allylic methyls (

).

(A) 2.15 – 2.20 ppm
Doublet (

)
3H

Allylic methyl

(cis/trans to

carbonyl).

(B) 1.90 – 2.00 ppm
Doublet (

)
3H Allylic methyl.

Interpretation Logic:

Target vs. Mesityl Oxide: Mesityl oxide has a methyl singlet at

2.1 ppm (acetyl group). The target replaces this with a

singlet at

~4.0 ppm.

Target vs. Dibromide: If the alkene signal at 6.1 ppm is missing and replaced by upstream

multiplets (3.0–4.5 ppm), the double bond has reacted (bromine addition).

Target vs.

-Bromo Isomer: The

-bromo isomer would show a
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signal coupled to the alkene, and only one allylic methyl signal.

Protocol B: Purity Assessment via HPLC-UV
Gas Chromatography is risky due to thermal instability. Reverse-Phase HPLC is the standard

for purity quantification.

Instrument Parameters:

Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

mm, 3.5

.

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile (MeCN) + 0.1% Formic Acid.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm (Strong absorption due to conjugated enone).

Temperature: 25°C (Do not heat column).

Gradient Method:

Time (min) % B (MeCN) Description

0.0 10% Equilibration

10.0 90% Linear Gradient

12.0 90% Wash

| 12.1 | 10% | Re-equilibration |

Data Analysis:

Mesityl Oxide (Starting Material): Elutes earlier (more polar).
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Target (1-Bromo...): Elutes in the middle of the gradient.

Dibromides/Polybromides: Elute later (more lipophilic).

Integration: Integrate all peaks >0.1% area. Purity = (Area of Target / Total Area)

100.

Protocol C: Mass Spectrometry (GC-MS or LC-MS)
Used to confirm molecular weight and halogen content.

Method: EI-MS (70 eV) via GC or ESI-MS via LC.

Parent Ion: Look for the molecular ion cluster.

m/z 176 (

)

m/z 178 (

)

Intensity Ratio: 1:1 (Characteristic of mono-brominated compounds).

Fragmentation (EI):

m/z 97:

. Loss of bromine atom.[3] This corresponds to the mesityl oxide cation (

).

m/z 82:

. Loss of the bromomethyl group.

Handling, Stability, and Storage
Warning: This compound is a severe lachrymator.
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Decomposition Pathways:

Photolysis: The C-Br bond is light-sensitive. Exposure turns the liquid dark brown/black.

Polymerization: Acidic impurities (HBr) generated by hydrolysis catalyze polymerization.

Stabilization:

Store over activated 4Å Molecular Sieves or Silver Wool (scavenges free halides).

Add a radical inhibitor (e.g., BHT) if storing for long periods.

Storage Conditions:

Temperature: -20°C.

Atmosphere: Argon or Nitrogen headspace.

Container: Amber glass vial with Teflon-lined cap.
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Safety Data & Properties

PubChem Compound Summary for 1-Bromo-4-methylpent-3-en-2-one. National Library of
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Analytical Methods (HPLC/Enones)
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Separation of alpha-Bromoketones on Newcrom R1 HPLC column. SIELC Technologies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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